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Compound of Interest

Compound Name: Nitroethylene

Cat. No.: B032686

Nitroethylene is a highly reactive and hazardous compound requiring meticulous handling and
disposal procedures to ensure laboratory safety and environmental protection. This guide
provides essential, step-by-step instructions for the proper disposal of nitroethylene, tailored
for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical to mitigate the risks associated with this chemical.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that all necessary personal protective
equipment (PPE) is worn and that you are working in a properly ventilated area, such as a
chemical fume hood.

o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and closed-toe
shoes.[1][2] Gloves should be inspected before use and disposed of properly after
handling.[2]

o Respiratory Protection: If there is a risk of inhalation, use a NIOSH-approved respirator
with organic vapor cartridges.[2]

e In Case of Exposure or Spill:
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o Inhalation: Move the individual to fresh air immediately. If breathing is difficult or stops,
provide artificial respiration and seek immediate medical attention.[1][2]

o Skin Contact: Wash the affected area with soap and plenty of water.[1][2] Remove
contaminated clothing. Consult a physician.[3]

o Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[1][2]

o Spill: Evacuate the area and eliminate all ignition sources. Absorb small spills with an inert
material like vermiculite or dry sand and place it in a sealed container for disposal.[1][4] Do
not use combustible materials like paper towels to clean up spills.[4]

Hazardous Waste Classification

Nitroethylene is not specifically listed by name in the EPA's hazardous waste lists (F, K, P, or
U lists).[5][6] However, it must be classified as a hazardous waste based on its characteristics.

[7]

e Reactivity (EPA Waste Code D003): Nitroethylene is highly reactive and can polymerize
violently, especially in the presence of water or a base.[7][8][9] It is unstable and
decomposes at room temperature.[8]

« Ignitability (EPA Waste Code D001): It is a flammable liquid with a flash point of 23.2 °C
(73.8 °F).[7][8]

Due to these properties, any waste containing nitroethylene must be managed as regulated
hazardous waste.

Quantitative Data for Nitroethylene

The following table summarizes key quantitative data for nitroethylene, which is essential for
its safe handling and storage.
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Property Value

Molecular Formula C2H3NO:2

Molar Mass 73.051 g-mol~1[8]
Appearance Colorless liquid[8][10]
Density 1.073 g/cm3[8]
Boiling Point 98.5 °C (209.3 °F)[8]
Melting Point -55 °C (-67 °F)[8]
Flash Point 23.2 °C (73.8 °F)[8]
Solubility in Water 78.9 g/L[8]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
nitroethylene waste.

Experimental Protocol: Waste Collection and Storage

o Waste Segregation: Do not mix nitroethylene waste with other chemical waste streams,
particularly incompatible materials such as strong oxidizing agents, strong bases, or acids.[4]

o Container Selection: Collect nitroethylene waste in a designated, compatible container,
such as a glass or polyethylene-lined steel container with a secure, tight-fitting lid.[4]

o Container Filling: Do not fill the waste container beyond 80-90% of its capacity to allow for
vapor expansion.[4][11]

o Labeling: Clearly label the waste container as "Hazardous Waste." The label must include:

[¢]

The full chemical name: "Nitroethylene Waste"

[e]

The specific hazards: "Flammable," "Reactive," "Toxic"[4]

o

The EPA Waste Codes: D001, D003
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o The date accumulation started

o Your name, laboratory, and contact information[4]

o Storage: Store the sealed waste container in a designated, cool, and well-ventilated
hazardous waste storage area.[4] The container must be kept in secondary containment to
prevent spills.[12]

Logistical and Operational Disposal Plan

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
to schedule a pickup for the hazardous waste.[4]

» Professional Disposal: The waste must be handled by a licensed professional waste disposal
company.[2]

o Method of Disposal: The recommended and most common method for disposing of
nitroethylene is high-temperature incineration in a chemical incinerator equipped with an
afterburner and scrubber.[2][13] Extra care must be taken during ignition due to its high
flammability.[2] Never attempt to dispose of nitroethylene down the drain or with regular
trash.[14]

Visualization of Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of nitroethylene.
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Start: Nitroethylene Waste Generated

'

1. Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Do not mix with incompatibles)

3. Use Designated Container
(Labeled, <90% full, sealed)

4. Store in Secondary Containment
(Cool, ventilated area)

5. Contact EHS for Pickup

6. Licensed Professional Disposal
(High-Temperature Incineration)

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of nitroethylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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